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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

synthetic methodologies for dimethyl 4-hydroxyisophthalate. This document is intended to

serve as a valuable resource for researchers and professionals in drug development and

chemical synthesis, offering a consolidated source of technical information.

Solubility Profile
The solubility of dimethyl 4-hydroxyisophthalate is a critical parameter for its application in

various chemical processes and formulations. The available data, primarily from commercial

suppliers and chemical databases, provides a foundational understanding of its solubility

characteristics.

Quantitative Solubility Data
Quantitative solubility data for dimethyl 4-hydroxyisophthalate is limited in the peer-reviewed

literature. The following table summarizes the available data from commercial sources. It is

important to note that detailed experimental conditions, such as temperature and the specific

method of determination, are not consistently provided.
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Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) 25 mg/mL [1]

Dimethyl Sulfoxide (DMSO) 42 mg/mL [2]

Ethanol 42 mg/mL [2][3]

Note: The discrepancy in the reported solubility in DMSO may be attributed to variations in

experimental conditions or the purity of the compound and solvent used.

Qualitative Solubility Data
Qualitative assessments of solubility provide a general understanding of the compound's

behavior in different solvent classes.

Slightly Soluble: Acetonitrile, Chloroform[4][5]

Insoluble: Water[2]

Experimental Protocols
Detailed experimental protocols for the synthesis of dimethyl 4-hydroxyisophthalate and its

subsequent reactions are crucial for reproducibility and further research. The following

protocols are based on established synthetic methods.

Synthesis of Dimethyl 4-Hydroxyisophthalate
This protocol details the esterification of 4-hydroxyisophthalic acid to yield dimethyl 4-
hydroxyisophthalate.

Materials:

4-Hydroxyisophthalic acid

Dried Methanol

Thionyl chloride
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250 mL three-necked round-bottom flask

Magnetic stirrer

Condenser

Dropping funnel

Procedure:

A solution of 4-hydroxyisophthalic acid (15.0 g, 82.4 mmol) in 150 mL of dried methanol is

charged into a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a dropping funnel.

Freshly distilled thionyl chloride (75.0 g, 630.5 mmol) is added dropwise over a period of 30

minutes.

The mixture is gently heated under reflux for 4 hours.

After reflux, the mixture is cooled to room temperature.

The resulting white flakes of dimethyl 4-hydroxyisophthalate are collected by suction

filtration.[6]

Nitration of Dimethyl 4-Hydroxyisophthalate
This protocol describes the nitration of dimethyl 4-hydroxyisophthalate to produce dimethyl

4-hydroxy-5-nitroisophthalate.

Materials:

Dimethyl 4-hydroxyisophthalate

Glacial acetic acid

Nitric acid

250 mL three-necked round-bottom flask
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Magnetic stirrer

Condenser

Nitrogen inlet

Procedure:

Dimethyl 4-hydroxyisophthalate (15.0 g, 71.4 mmol) is dissolved in 150 mL of glacial

acetic acid in a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a nitrogen inlet.

Nitric acid (10 mL) is then added dropwise to the solution.

The reaction mixture is warmed to 60 °C and maintained at this temperature for 12 hours.

After 12 hours, the mixture is cooled to room temperature.

The cooled mixture is poured into water, leading to the precipitation of a light yellow solid.

The precipitate is collected, air-dried, and can be further purified by recrystallization from

ethanol to yield light yellow crystals of dimethyl 4-hydroxy-5-nitroisophthalate.[6]

Synthesis and Reaction Workflow
The following diagrams illustrate the synthesis of dimethyl 4-hydroxyisophthalate and its

subsequent nitration, providing a visual representation of the chemical transformations.

4-Hydroxyisophthalic Acid Dimethyl 4-HydroxyisophthalateMethanol, Thionyl Chloride, Reflux

Click to download full resolution via product page

Synthesis of Dimethyl 4-Hydroxyisophthalate.

Dimethyl 4-Hydroxyisophthalate Dimethyl 4-Hydroxy-5-nitroisophthalateNitric Acid, Acetic Acid, 60°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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